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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906 Get Quote

In the competitive landscape of industrial colorants, selecting the optimal dye is paramount for

achieving desired product quality and performance. This guide provides a comprehensive

benchmark of Solvent Orange 45 against two industry-standard dyes: Sudan Orange G and

Disperse Orange 25. The following analysis, supported by experimental data, is intended for

researchers, scientists, and professionals in drug development and other relevant industries to

facilitate informed decisions in material selection.

Executive Summary
Solvent Orange 45, a metal complex dye, generally exhibits superior lightfastness and thermal

stability compared to the more traditional azo dye, Sudan Orange G. While Disperse Orange 25

is primarily designed for synthetic textile applications, its inclusion provides a broader context

for performance comparison. Solvent Orange 45's excellent solubility in a wide range of

organic solvents makes it a versatile candidate for applications such as wood stains, printing

inks, and plastic coatings.

Performance Benchmarking
The performance of Solvent Orange 45, Sudan Orange G, and Disperse Orange 25 has been

evaluated based on key industry metrics: solubility, lightfastness, thermal stability, and color

strength. The data presented below is a synthesis of information from various technical data

sheets. It is important to note that direct comparative values from a single source are not

available and testing conditions may vary between manufacturers.
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Table 1: Physical and Chemical Properties
Property Solvent Orange 45 Sudan Orange G

Disperse Orange
25

C.I. Name Solvent Orange 45 Solvent Orange 1 Disperse Orange 25

CAS Number 13011-62-6[1][2] 2051-85-6[3] 31482-56-1[4]

Molecular Formula C₁₆H₁₄N₄O₅[2][5] C₁₂H₁₀N₂O₂[3] C₁₇H₁₇N₅O₂[6]

Molecular Weight 342.31 g/mol [2][5] 214.22 g/mol [3] 323.35 g/mol [4]

Appearance Orange Powder[1][2]
Red-Orange

Powder[3]
Orange Powder

Melting Point Not specified 141-148 °C[3] 170 °C (dec.)[4]

Table 2: Performance Characteristics
Parameter Solvent Orange 45 Sudan Orange G

Disperse Orange
25

Lightfastness (Blue

Wool Scale)
5-6[7] Generally lower

Moderate to good

(Textile specific)[8]

Heat Resistance 180 °C[2][7] Not specified

Good sublimation

fastness (Textile

specific)[8]

Solubility in MEK (g/L

at 20°C)
≥ 500[1]

Soluble in organic

solvents[3]

Very low in water,

soluble in some

organic solvents[8]

Color Strength
98-102% (relative to

standard)[1]
High High

Experimental Protocols
To ensure accurate and reproducible benchmarking, standardized experimental protocols are

crucial. The following methodologies are recommended for evaluating the key performance

indicators of solvent dyes.
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Lightfastness Testing
Standard: ISO 105-B02[9][10]

Methodology:

Prepare samples by applying the dye to the desired substrate (e.g., wood, plastic, or textile)

according to a standardized procedure.

Expose the prepared samples and a set of blue wool references to a xenon arc lamp under

controlled conditions of temperature and humidity.[9][10]

The light source should simulate natural daylight (D65).[10]

Periodically assess the change in color of the test specimens by comparing them to the

fading of the blue wool references.[10]

The lightfastness is rated on a scale of 1 to 8, where 8 indicates the highest fastness.

Sample Preparation Exposure

Assessment

Prepare Dyed Substrate Expose to Xenon Arc Lamp (ISO 105-B02) Co-expose Blue Wool References

Compare Fading of Sample to Blue Wool Assign Lightfastness Rating (1-8)
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Workflow for Lightfastness Testing.

Thermal Stability Assessment
Method: Thermogravimetric Analysis (TGA)

Methodology:
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Place a small, accurately weighed sample of the dye into the TGA instrument.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant rate.[11]

Continuously monitor the weight of the sample as the temperature increases.[11]

The temperature at which significant weight loss occurs indicates the onset of thermal

decomposition. This provides a measure of the dye's thermal stability.[11]

Solubility Determination
Standard: Based on ASTM E1148 for principle, adapted for organic solvents.[12]

Methodology:

Prepare a saturated solution of the dye in the target solvent at a specified temperature (e.g.,

20°C).

Ensure that excess solid dye is present to confirm saturation.

Agitate the solution for a sufficient period to reach equilibrium.

Separate the undissolved solid from the solution by filtration or centrifugation.

Determine the concentration of the dye in the clear supernatant using a suitable analytical

method, such as UV-Vis spectrophotometry.

Color Strength Measurement
Method: Spectrophotometry

Methodology:

Prepare solutions of the test dye and a standard dye at the same known concentration in a

suitable solvent.

Measure the absorbance of each solution at the wavelength of maximum absorption (λmax)

using a spectrophotometer.[13]
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The color strength of the test dye relative to the standard can be calculated using the Beer-

Lambert law, often expressed as a percentage. The Kubelka-Munk theory can also be

applied for opaque samples.[14][15]

Solution Preparation
Spectrophotometric Measurement Calculation

Prepare Test Dye Solution (Known Conc.) Prepare Standard Dye Solution (Same Conc.)

Measure Absorbance at λmax Calculate Relative Color Strength (%)
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Workflow for Color Strength Measurement.

Concluding Remarks
The selection of an appropriate dye is a critical decision that impacts the final product's quality,

durability, and visual appeal. Solvent Orange 45 demonstrates robust performance in terms of

lightfastness and thermal stability, making it a strong candidate for demanding applications.

Sudan Orange G remains a viable option for applications where cost is a primary driver and

high fastness properties are not critical. Disperse Orange 25 is a specialized dye for synthetic

fibers and its performance should be evaluated within that specific context.

For researchers and drug development professionals, the high purity and consistent quality of

well-characterized dyes like Solvent Orange 45 are advantageous for ensuring reproducibility

in experimental and manufacturing processes. It is recommended that for any specific

application, in-house testing be conducted using the standardized protocols outlined in this

guide to verify performance under end-use conditions.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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